![molecular formula C15H24N5O17P3 B1251372 ADP-D-ribose 2'-phosphate](/img/structure/B1251372.png)
ADP-D-ribose 2'-phosphate
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Overview
Description
ADP-D-ribose 2'-phosphate is an ADP-aldose. It has a role as a mouse metabolite. It derives from a D-ribofuranosyl-ADP. It is a conjugate acid of an this compound(4-).
Scientific Research Applications
Calcium Messengers and Cellular Functions
ADP-D-ribose 2'-phosphate, along with cyclic ADP-ribose (cADPR), is involved in a wide range of cellular functions. These include cell cycle regulation, gene expression in plants, and neurotransmitter release and long-term depression in animal brains. The synthesis of these compounds is catalyzed by enzymes like ADP-ribosyl cyclase and CD38, and they have been identified as key players in calcium signaling within cells (Lee, 2001).
tRNA Splicing and Metabolism
ADP-ribose 1",2"-cyclic phosphate (Appr > p) is a product of tRNA splicing in organisms like yeast and wheat germ. The metabolism of Appr > p involves its conversion to corresponding ribose 1-phosphate derivatives, and enzymes such as cyclic phosphodiesterase are highly specific for this process. This indicates the important role of this compound in tRNA metabolism and processing (Culver et al., 1994).
Role in DNA Repair
ADP-ribosylation of DNA, mediated by enzymes like PARP3, attaches mono-ADP-ribose to the phosphate group at the terminal ends of DNA. This process plays a crucial role in DNA repair mechanisms. The enzymes involved can efficiently reverse mono-ADP-ribosylation, suggesting an important regulatory function in cellular DNA repair processes (Munnur & Ahel, 2017).
Enzymatic Synthesis and Structural Studies
ADP-ribosyl cyclase and CD38 enzymes not only synthesize cADPR but also generate compounds like nicotinic acid adenine dinucleotide phosphate (NAADP) and ADP-ribose 2'-phosphate. These enzymes have been shown to play a crucial role in calcium signaling and cellular functions, demonstrating the diverse applications of this compound in enzymatic synthesis and structural biology (Aarhus et al., 1995).
properties
Molecular Formula |
C15H24N5O17P3 |
---|---|
Molecular Weight |
639.3 g/mol |
IUPAC Name |
[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] hydrogen phosphate |
InChI |
InChI=1S/C15H24N5O17P3/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(35-38(25,26)27)9(23)6(33-14)2-32-39(28,29)37-40(30,31)36-15-10(24)8(22)5(1-21)34-15/h3-6,8-11,14-15,21-24H,1-2H2,(H,28,29)(H,30,31)(H2,16,17,18)(H2,25,26,27)/t5-,6-,8-,9-,10-,11-,14-,15?/m1/s1 |
InChI Key |
OCOLIMYIUOUURJ-TYASJMOZSA-N |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC4[C@@H]([C@@H]([C@H](O4)CO)O)O)O)OP(=O)(O)O)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OC4C(C(C(O4)CO)O)O)O)OP(=O)(O)O)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OC4C(C(C(O4)CO)O)O)O)OP(=O)(O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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